Cas no 778601-54-0 ([1,1'-Biphenyl]-4-carboxylicacid, 4'-[[(phenylmethoxy)carbonyl]amino]-)

• Product name: [1,1'-Biphenyl]-4-carboxylicacid, 4'-[[(phenylmethoxy)carbonyl]amino]-
• CAS No: 778601-54-0
• MF: C₂₁H₁₇NO₄
• MW: 347.36398
• MDL: MFCD06223142
• CID: 553199
• PubChem ID: 16244490

[1,1'-Biphenyl]-4-carboxylicacid, 4'-[[(phenylmethoxy)carbonyl]amino]- Chemical and Physical Properties

Names and Identifiers

• [1,1'-Biphenyl]-4-carboxylicacid, 4'-[[(phenylmethoxy)carbonyl]amino]-
• 4-[4-(phenylmethoxycarbonylamino)phenyl]benzoic acid
• 4'-BENZYLOXYCARBONYLAMINO-BIPHENYL-4-CARBOXYLIC ACID
• 4A'A inverted exclamation markA'A-BENZYLOXYCARBONYLAMINO-BIPHENYL-4-CARBOXYLIC ACID
• RARECHEM AL CF 0693
• 4-benzyloxycarbonylamino-biphenyl-4-carboxylicacid
• 778601-54-0
• 4'-benzyloxycarbonylaminobiphenyl-4-carboxylic acid
• 4'-{[(Benzyloxy)carbonyl]amino}[1,1'-biphenyl]-4-carboxylic acid
• MFCD06223142
• 4'-(benzyloxycarbonylamino)biphenyl-4-carboxylic acid
• 4-(4-Cbz-Aminopheny)benzoic acid
• DTXSID90585715
• 4'-(((Benzyloxy)carbonyl)amino)-[1,1'-biphenyl]-4-carboxylicacid
• 4'-(((Benzyloxy)carbonyl)amino)-[1,1'-biphenyl]-4-carboxylic acid

• MDL： MFCD06223142
• Inchi： InChI=1S/C21H17NO4/c23-20(24)18-8-6-16(7-9-18)17-10-12-19(13-11-17)22-21(25)26-14-15-4-2-1-3-5-15/h1-13H,14H2,(H,22,25)(H,23,24)
• InChI Key： VCMKEYFWDQMGOJ-UHFFFAOYSA-N
• SMILES： C1=CC=C(C=C1)COC(=O)NC2=CC=C(C=C2)C3=CC=C(C=C3)C(=O)O

Computed Properties

• Exact Mass: 347.11600
• Monoisotopic Mass: 347.11575802g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 2
• Hydrogen Bond Acceptor Count: 4
• Heavy Atom Count: 26
• Rotatable Bond Count: 6
• Complexity: 459
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 4.1
• Topological Polar Surface Area: 75.6Ų

Experimental Properties

• PSA: 75.63000
• LogP: 4.87350

Related Categories

• Solvents and Organic Chemicals Organic Compounds Benzenoids Benzene and substituted derivatives Biphenyls and derivatives